Cas no 6954-99-0 (Butanamide,N-(4-amino-2-methyl-6-quinolinyl)-)

• Product Name: Butanamide,N-(4-amino-2-methyl-6-quinolinyl)-
• CAS No: 6954-99-0
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 516934
• PubChem ID: 234070
• Update Time: 2025-04-19

Butanamide,N-(4-amino-2-methyl-6-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-(4-amino-2-methyl-6-quinolinyl)-
• N-(4-amino-2-methylquinolin-6-yl)butanamide
• 4-Amino-6-(butanoyl)amino-2-methyl-quinoline
• AC1L5RFG
• AC1Q5N0S
• AR-1J8898
• CHEMBL420794
• N-(4-AMINO-2-METHYL-(QUINOLIN-6-YL))BUTANAMIDE
• N-(4-Amino-2-methyl-[6]chinolyl)-butyramid
• N-(4-amino-2-methyl-[6]quinolyl)-butyramide
• NSC33341
• SureCN8358236
• FT-0731411
• BDBM50229895
• DTXSID00283775
• NSC-33341
• 6954-99-0
• SCHEMBL8358236

• Inchi： 1S/C14H17N3O/c1-3-4-14(18)17-10-5-6-13-11(8-10)12(15)7-9(2)16-13/h5-8H,3-4H2,1-2H3,(H2,15,16)(H,17,18)
• InChI Key： NXUCUQTZLFPZQP-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC1C=CC2C(=C(C=C(C)N=2)N)C=1

Computed Properties

• Exact Mass: 243.13731
• Monoisotopic Mass: 243.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.207
• Boiling Point: 513.3°Cat760mmHg
• Flash Point: 264.2°C
• Refractive Index: 1.664
• PSA: 68.01